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Compound of Interest

Compound Name: 2,2-Dimethoxypropane

Cat. No.: B042991 Get Quote

An In-depth Technical Guide to the Physical Properties of Acetone Dimethyl Acetal

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

acetone dimethyl acetal (also known as 2,2-dimethoxypropane or DMP). The information is

curated for professionals in research and development who require precise data for

experimental design, process optimization, and formulation development. This document

includes a summary of quantitative physical data, detailed experimental protocols for their

determination, and a logical workflow for property analysis.

Core Physical Properties
Acetone dimethyl acetal is a colorless, volatile liquid with an acetone-like odor.[1] It is an

organic compound resulting from the condensation of acetone and methanol.[2] Functionally, it

is often employed as a water scavenger in moisture-sensitive reactions, where it reacts with

water to form acetone and methanol.[2] This reactivity also makes it a valuable intermediate in

the synthesis of various compounds, including vitamins and carotenoids.

Quantitative Data Summary
The fundamental physical properties of acetone dimethyl acetal are summarized in the table

below for quick reference and comparison.
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Property Value Conditions

Molecular Formula C₅H₁₂O₂

Molecular Weight 104.15 g/mol

Boiling Point 79-83 °C at 760 mmHg (lit.)

Melting Point -47 °C

Density 0.847 g/mL at 25 °C (lit.)

Refractive Index (n_D) 1.376 - 1.378 at 20 °C

Water Solubility 18 g / 100 mL at 25 °C

Solvent Solubility Soluble

Benzene, Carbon

Tetrachloride, Ethyl Ether,

Methanol

Appearance Clear, colorless liquid

Flash Point -11 to -5 °C

[Citations:[3][4][5][6]]

Experimental Protocols for Property Determination
The following sections detail the standard laboratory methodologies for determining the key

physical properties of liquid compounds like acetone dimethyl acetal.

Boiling Point Determination (Capillary Method)
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[7] A micro-scale method is often sufficient and conserves material.

Apparatus:

Melting point apparatus or Thiele tube with heating oil

Small test tube
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Thermometer

Capillary tube (sealed at one end)

Procedure:

Add a few milliliters of acetone dimethyl acetal to the small test tube.

Place a capillary tube, with its open end down, into the test tube.

Secure the test tube to a thermometer, ensuring the sample is level with the thermometer

bulb.

Heat the apparatus gradually. Initially, a stream of bubbles will exit the capillary tube as

trapped air expands.[8]

Continue gentle heating until a rapid and continuous stream of bubbles emerges from the

capillary tip. This indicates the liquid has reached its boiling point.

Stop heating and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubble stream ceases and the liquid is

drawn back into the capillary tube.[7][8] Record this temperature.

Density Determination (Gravimetric Method)
Density is the mass per unit volume of a substance. A precise determination can be made

using a pycnometer or, more simply, a calibrated volumetric flask and analytical balance.

Apparatus:

Volumetric flask (e.g., 10 mL or 25 mL)

Analytical balance

Temperature-controlled water bath or environmental chamber

Procedure:
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Ensure the volumetric flask is clean and completely dry. Measure and record its mass (m₁).

Bring the acetone dimethyl acetal sample to a specific, constant temperature (e.g., 25 °C)

using a water bath.

Carefully fill the volumetric flask with the temperature-equilibrated sample exactly to the

calibration mark.

Measure and record the combined mass of the flask and the liquid (m₂).

Calculate the mass of the liquid by subtraction: m_liquid = m₂ - m₁.

The density (ρ) is calculated by dividing the mass of the liquid by the calibrated volume (V) of

the flask: ρ = m_liquid / V.

Refractive Index Determination
The refractive index measures how light propagates through a substance and is a fundamental

property for identifying a pure compound.[9] It is determined using a refractometer.

Apparatus:

Abbe refractometer or digital refractometer

Constant temperature water circulator

Dropper or pipette

Lint-free tissues and a suitable solvent (e.g., ethanol or isopropanol)

Procedure:

Turn on the refractometer and the light source. If using an Abbe refractometer, ensure the

prism surfaces are clean.

Calibrate the instrument using a standard of known refractive index (e.g., distilled water).

Set the desired temperature (typically 20 °C) using the connected water circulator. Allow the

prisms to equilibrate.
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Place a few drops of acetone dimethyl acetal onto the lower prism surface.

Close the prisms firmly.

Adjust the instrument until the boundary line (in an Abbe refractometer) or the digital reading

is sharp and clear. For an Abbe refractometer, eliminate any color fringe using the dispersion

compensator.

Read the refractive index value from the scale or digital display.[10]

Clean the prism surfaces thoroughly with a soft tissue and an appropriate solvent after the

measurement.

Melting Point Determination
As acetone dimethyl acetal has a melting point of -47 °C, specialized low-temperature

apparatus is required. The principle, however, remains the observation of the solid-to-liquid

phase transition.

Apparatus:

Low-temperature melting point apparatus or a cryostat

Capillary tubes

Low-temperature thermometer or thermocouple

Procedure:

A sample of acetone dimethyl acetal is first frozen to a solid state.

A small amount of the frozen solid is placed into a capillary tube.[11][12]

The capillary is placed in the cooling block of the apparatus.

The temperature of the block is then raised very slowly (e.g., 1-2 °C per minute) while the

sample is observed.
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The melting range is recorded from the temperature at which the first drop of liquid appears

to the temperature at which the last crystal melts. For a pure substance, this range should be

narrow.

Solubility Determination (Visual/Gravimetric Method)
This protocol determines the solubility of a liquid in a solvent (e.g., water) at a specific

temperature.

Apparatus:

Test tubes or vials with closures

Graduated cylinders or pipettes

Analytical balance

Constant temperature shaker or water bath

Procedure:

Measure a precise volume of the solvent (e.g., 10 mL of water) into a vial.[13]

Place the vial in a constant temperature bath set to the desired temperature (e.g., 25 °C).

Using a calibrated pipette and an analytical balance, add a known mass of acetone dimethyl

acetal to the solvent.

Seal the vial and shake it vigorously for an extended period to ensure equilibrium is reached.

Observe the solution. If the solute completely dissolves, repeat steps 3-4, adding more

solute until a separate phase (undissolved liquid) persists after thorough mixing.

The solubility is calculated as the maximum mass of solute that dissolves completely in the

specified volume of solvent, typically expressed as g/100 mL.[13][14]

Visualization of Experimental Workflow
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The following diagram illustrates the logical workflow for the comprehensive analysis of the

physical properties of a liquid chemical sample like acetone dimethyl acetal.

Sample Preparation & Initial Checks

Physical Property Determination

Data Compilation & Reporting

Obtain Liquid Sample
(Acetone Dimethyl Acetal)

Assess Purity
(e.g., GC/NMR)

Determine Boiling Point
(Capillary Method)

Measure Density
(Gravimetric Method)

Measure Refractive Index
(Refractometry)

Determine Melting Point
(Low-Temp Apparatus)

Determine Solubility
(Visual/Gravimetric)

Compile & Tabulate Data

Generate Technical Report
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Click to download full resolution via product page

Caption: Logical workflow for determining the physical properties of a chemical sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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